Cas no 1261965-34-7 (3-(3-Methylsulfonylphenyl)picolinic acid)
1261965-34-7 structure
Product Name:3-(3-Methylsulfonylphenyl)picolinic acid
CAS No:1261965-34-7
MF:C13H11NO4S
MW:277.295742273331
MDL:MFCD18318295
CID:5177994
Update Time:2026-03-05
3-(3-Methylsulfonylphenyl)picolinic acid Chemical and Physical Properties
Names and Identifiers
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- 3-(3-Methylsulfonylphenyl)picolinic acid
- 2-Pyridinecarboxylic acid, 3-[3-(methylsulfonyl)phenyl]-
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- MDL: MFCD18318295
- Inchi: 1S/C13H11NO4S/c1-19(17,18)10-5-2-4-9(8-10)11-6-3-7-14-12(11)13(15)16/h2-8H,1H3,(H,15,16)
- InChI Key: QDQCGISKBAHMPZ-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC=C(C2=CC=CN=C2C(=O)O)C=1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 428
- XLogP3: 1.6
- Topological Polar Surface Area: 92.7
3-(3-Methylsulfonylphenyl)picolinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB325107-5 g |
3-(3-Methylsulfonylphenyl)picolinic acid, 95%; . |
1261965-34-7 | 95% | 5 g |
€1,159.00 | 2023-07-19 | |
| abcr | AB325107-5g |
3-(3-Methylsulfonylphenyl)picolinic acid, 95%; . |
1261965-34-7 | 95% | 5g |
€1159.00 | 2025-02-17 |
3-(3-Methylsulfonylphenyl)picolinic acid Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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